Cas no 2098046-16-1 (methyl 2-(4-(pyridin-4-yl)-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(4-(pyridin-4-yl)-1H-pyrazol-1-yl)propanoate
• CAS No: 2098046-16-1
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5727755
• PubChem ID: 121213960
• Update Time: 2025-06-08

methyl 2-(4-(pyridin-4-yl)-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-(pyridin-4-yl)-1H-pyrazol-1-yl)propanoate
• AKOS026724436
• methyl 2-(4-pyridin-4-ylpyrazol-1-yl)propanoate
• F2198-5759
• 2098046-16-1
• 1H-Pyrazole-1-acetic acid, α-methyl-4-(4-pyridinyl)-, methyl ester

• Inchi： 1S/C12H13N3O2/c1-9(12(16)17-2)15-8-11(7-14-15)10-3-5-13-6-4-10/h3-9H,1-2H3
• InChI Key： UWRHLNZXLJSRGO-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)N1C=C(C2C=CN=CC=2)C=N1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 374.0±32.0 °C(Predicted)
• pka: 4.40±0.10(Predicted)

Additional information on methyl 2-(4-(pyridin-4-yl)-1H-pyrazol-1-yl)propanoate

Methyl 2-(4-(Pyridin-4-yl)-1H-pyrazol-1-yl)propanoate (CAS No. 2098046-16-1): A Comprehensive Overview

Methyl 2-(4-(pyridin-4-yl)-1H-pyrazol-1-yl)propanoate (CAS No. 2098046-16-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole and pyridine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of methyl 2-(4-(pyridin-4-yl)-1H-pyrazol-1-yl)propanoate consists of a methyl ester group attached to a propanoic acid moiety, which is further substituted with a 4-pyridinyl-substituted pyrazole ring. This structural arrangement imparts the compound with distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Recent studies have highlighted the pharmacological potential of methyl 2-(4-(pyridin-4-yl)-1H-pyrazol-1-yl)propanoate. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain sensation, such as the NF-κB pathway and COX enzymes.

In addition to its anti-inflammatory and analgesic activities, methyl 2-(4-(pyridin-4-yl)-1H-pyrazol-1-yl)propanoate has shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry reported that this compound can effectively protect neuronal cells from oxidative stress and apoptosis, making it a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of methyl 2-(4-(pyridin-4-yl)-1H-pyrazol-1-yl)propanoate has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the condensation of 4-pyridinecarbaldehyde with hydrazine hydrate to form the pyrazole ring, followed by esterification with methyl propanoate. This method has been refined to minimize side reactions and enhance the overall efficiency of the synthesis process.

The pharmacokinetic profile of methyl 2-(4-(pyridin-4-yl)-1H-pyrazol-1-yl)propanoate has also been investigated to assess its suitability for in vivo applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate plasma half-life that allows for sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-(4-(pyridin-4-yl)-1H-pyrazol-1-yl)propanoate in various disease models. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, methyl 2-(4-(pyridin-4-yl)-1H-pyrazol-1-yl)propanoate (CAS No. 2098046-16-1) represents a promising candidate for the development of novel therapeutics in multiple medical fields. Its unique chemical structure, combined with its diverse biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in the ongoing quest for effective treatments for inflammatory diseases, pain management, and neurodegenerative disorders.